1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 1-(pyridin-4-ylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-2-18-14(17)13-5-9-16(10-6-13)11-12-3-7-15-8-4-12/h3-4,7-8,13H,2,5-6,9-11H2,1H3
• InChI Key: LSUOSTHKSMZNTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=NC=C2
• Molecular Formula: C14H20N2O2
• DSSTOX Substance ID: DTXSID40435377
• Molecular Weight: 248.32 g/mol
• CAS RN: 138030-54-3

Description

1-Pyridin-4-ylmethylpiperidine-4-carboxylic acid ethyl ester is a chemical compound with the molecular formula C14H20N2O2 and a molecular weight of 248.32 g/mol. It is also known by other names such as Ethyl 4-(pyridin-4-ylMethyl)piperazine-1-carboxylate.

Scientific Research Applications

Synthesis and Chemical Properties

• X-ray Powder Diffraction Data : The compound has been used as an important intermediate in the synthesis of the anticoagulant, apixaban. It demonstrates specific crystallographic properties, aiding in its identification and quality control in pharmaceutical manufacturing (Wang et al., 2017).

• Ligand Synthesis : It is involved in the synthesis of ligands for metal complexes and semiconductors. These ligands can lower energy absorption in metal complexes and provide a tether for semiconductor surfaces (Zong, Zhou, & Thummel, 2008).

• Synthesis of Functionalized Pyridines : It contributes to the creation of various pyridine derivatives, showcasing its versatility in organic synthesis and potential applications in developing novel compounds (Mekheimer, Mohamed, & Sadek, 1997).

• Antioxidant Activity : Certain derivatives show remarkable antioxidant activity, indicating potential for therapeutic applications (Zaki et al., 2017).

• Electrochemical Studies : Research on similar compounds suggests insights into their reactivity in electrochemical and chemical oxidation reactions, which could be relevant for energy storage or conversion applications (Vigante et al., 1984).

Peptide Chemistry

• Carboxyl-Protection in Peptides : The compound has been used in protecting the carboxyl group of amino acids or peptides during synthesis, demonstrating its importance in peptide chemistry (Chantreux et al., 1984).

Pharmaceutical Applications

• Antiviral Activity : Some derivatives exhibit significant antiviral activity against viruses like Herpes simplex, which underscores its potential in developing antiviral agents (Bernardino et al., 2007).

Analytical Chemistry

• Characterization of Protein Amino Acids : It's been used in the characterization of protein amino acids using gas chromatography/mass spectrometry, highlighting its role in analytical chemistry (Vatankhah & Moini, 1994).

Fluorophore Synthesis

• Fluorophore Development : The compound plays a role in the synthesis of fluorophore derivatives, which are crucial in biological imaging and diagnostics (Yan et al., 2018).